Cas no 2090429-55-1 (1-(4-chloro-2-methoxyphenyl)cyclobutylmethanamine)

• Product Name: 1-(4-chloro-2-methoxyphenyl)cyclobutylmethanamine
• CAS No: 2090429-55-1
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6378325
• PubChem ID: 131278085
• Update Time: 2025-10-28

1-(4-chloro-2-methoxyphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methoxyphenyl)cyclobutylmethanamine
• 2090429-55-1
• [1-(4-chloro-2-methoxyphenyl)cyclobutyl]methanamine
• EN300-1985468

• Inchi： 1S/C12H16ClNO/c1-15-11-7-9(13)3-4-10(11)12(8-14)5-2-6-12/h3-4,7H,2,5-6,8,14H2,1H3
• InChI Key： BXDKROUPIGCAAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1(CN)CCC1

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-chloro-2-methoxyphenyl)cyclobutylmethanamine

Research Brief on 1-(4-chloro-2-methoxyphenyl)cyclobutylmethanamine (CAS: 2090429-55-1): Recent Advances and Applications

The compound 1-(4-chloro-2-methoxyphenyl)cyclobutylmethanamine (CAS: 2090429-55-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery. Recent studies highlight its structural uniqueness, featuring a cyclobutylmethanamine core linked to a chloro-methoxyphenyl moiety, which contributes to its bioactivity and binding affinity toward specific biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-(4-chloro-2-methoxyphenyl)cyclobutylmethanamine, optimizing yield and purity through novel catalytic methods. The study emphasized the compound's role as a key intermediate in the synthesis of neuroactive agents, particularly those targeting serotonin and dopamine receptors. Computational modeling further revealed its potential as a scaffold for designing selective receptor modulators, with promising in vitro activity against neurodegenerative disease targets.

Pharmacological evaluations of 2090429-55-1 have demonstrated its affinity for the sigma-1 receptor (σ1R), a protein implicated in neuroprotection and cognitive function. A preclinical study in ACS Chemical Neuroscience (2024) reported that derivatives of this compound exhibited neuroprotective effects in models of Parkinson’s disease, reducing oxidative stress and mitochondrial dysfunction. These findings suggest its potential as a lead compound for developing σ1R agonists, though further in vivo validation is required.

Beyond neuroscience, 1-(4-chloro-2-methoxyphenyl)cyclobutylmethanamine has been investigated for its antimicrobial properties. A 2024 European Journal of Medicinal Chemistry paper identified its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), via disruption of cell membrane integrity. Structure-activity relationship (SAR) studies underscored the importance of the chloro and methoxy substituents in enhancing antibacterial activity while minimizing cytotoxicity.

Challenges remain in the clinical translation of this compound, including optimizing pharmacokinetic properties and addressing potential off-target effects. However, its versatility as a building block for drug design—coupled with recent advances in synthetic and analytical techniques—positions 2090429-55-1 as a molecule of enduring interest. Future research directions may include exploring its applications in oncology, given preliminary data suggesting interactions with cancer-related kinases.

In conclusion, 1-(4-chloro-2-methoxyphenyl)cyclobutylmethanamine represents a promising candidate for multidisciplinary research, bridging gaps between synthetic chemistry, neuropharmacology, and infectious disease therapeutics. Continued innovation in its derivatization and target validation will be critical to unlocking its full potential.